Gplglaggwgerdgs

• Molecular Formula: C61H93N19O21
• Molecular Weight: 1428.5 g/mol
• InChI: InChI=1S/C61H93N19O21/c1-30(2)18-38(79-59(99)43-13-9-17-80(43)49(87)22-62)53(93)69-27-47(85)74-39(19-31(3)4)58(98)72-32(5)52(92)68-24-44(82)67-25-45(83)75-40(20-33-23-66-35-11-7-6-10-34(33)35)54(94)70-26-46(84)73-37(14-15-50(88)89)57(97)77-36(12-8-16-65-61(63)64)56(96)78-41(21-51(90)91)55(95)71-28-48(86)76-42(29-81)60(100)101/h6-7,10-11,23,30-32,36-43,66,81H,8-9,12-22,24-29,62H2,1-5H3,(H,67,82)(H,68,92)(H,69,93)(H,70,94)(H,71,95)(H,72,98)(H,73,84)(H,74,85)(H,75,83)(H,76,86)(H,77,97)(H,78,96)(H,79,99)(H,88,89)(H,90,91)(H,100,101)(H4,63,64,65)/t32-,36-,37-,38-,39-,40-,41-,42-,43-/m0/s1
• InChIKey: LCULHEAKHYBKHH-PXIIGYSRSA-N

GPLGLAGGWGERDGS Peptide: MMP-Responsive Targeting Ligand for Controlled Drug Delivery Research

GPLGLAGGWGERDGS (CAS: 1449337-90-9) is a 15-amino acid synthetic peptide designed as a substrate for matrix metalloproteinase-2 and -9 (MMP-2/9)-specific proteolytic cleavage [1]. With a molecular weight of 1428.51 g/mol and molecular formula C₆₁H₉₃N₁₉O₂₁, it is characterized by a sequence of Gly-Pro-Leu-Gly-Leu-Ala-Gly-Gly-Trp-Gly-Glu-Arg-Asp-Gly-Ser [2]. It is primarily utilized in biomedical research to engineer enzyme-responsive nanomaterials, where MMP-triggered cleavage enables structural remodeling for controlled payload release or imaging signal activation within tumor microenvironments .

1

MMP-2/9 responsive peptide substrate for nanocarrier engineering research

2

Enables enzyme-triggered payload release or imaging signal activation studies

3

15-mer sequence with distinct cleavage kinetics for tumor microenvironment research

• [1] Creative Biolabs. (n.d.). GPLGLAGGWGERDGS Targeting Peptide (CAT#: OLY-1025-YS-25). Product Datasheet. View Source
• [2] TargetMol. (n.d.). GPLGLAGGWGERDGS (TP3038). Product Datasheet. View Source

Why Generic MMP-Cleavable Peptides Cannot Replace GPLGLAGGWGERDGS in Tumor-Targeting Nanocarrier Design

Generic substitution among MMP-cleavable peptides is scientifically invalid due to critical differences in linker length, sequence-specific cleavage kinetics, and downstream functional integration. While many peptides (e.g., PLGLAG, GPLGIAGQ) are recognized by MMPs, GPLGLAGGWGERDGS contains a distinct 15-amino acid sequence that influences both protease recognition and the subsequent release or assembly behavior of the conjugated nanocarrier [1]. The specific sequence motif dictates the site of hydrolysis and the resulting fragment chemistry, which directly impacts particle size increase for tumor retention—a functional outcome not replicable with shorter or differently sequenced analogs [2]. Therefore, procurement decisions must be guided by sequence-specific performance rather than generic enzyme-responsive class membership.

Target

GPLGLAGGWGERDGS: 15-mer sequence with reported particle size increase upon cleavage

Generic Substitute

Shorter MMP substrates (e.g., PLGLAG) may not replicate size-increase retention behavior

Target

Sequence-specific hydrolysis site and fragment chemistry impact nanocarrier functional integration

Generic Substitute

Different linker length or cleavage chemistry may alter payload release and assembly behavior

• [1] Li, M., et al. (2021). Endogenous Stimuli-Responsive Materials for Drug Delivery and Imaging Applications. PMC7905878, Table 1. View Source
• [2] Zhang, Y., et al. (2018). Stimuli-Responsive Nanomaterials for Cancer Theranostics. PMC6066418, Table 1. View Source

Quantitative Differentiation of GPLGLAGGWGERDGS Peptide for Scientific Procurement

Molecular Architecture Differentiation: Length and Mass of GPLGLAGGWGERDGS vs. Common MMP Substrates

GPLGLAGGWGERDGS is a 15-mer peptide with a molecular weight of 1428.51 g/mol, which is significantly larger than many commonly employed MMP-cleavable linkers such as PLGLAG (6-mer) or GPLGIAGQ (8-mer) [1]. This increased length may influence both the accessibility of the protease active site and the steric properties of the conjugated nanomaterial, potentially altering cleavage kinetics and subsequent payload release profiles compared to shorter analogs [2].

Sequence & Mass Comparison

Class-level

15-mer, MW ~1428.5 g/mol vs PLGLAG (6-mer, ~570 g/mol) and GPLGIAGQ (8-mer, ~750 g/mol)

May influence steric accessibility and cleavage kinetics in nanocarrier design

Molecular weight estimates based on sequence analysis; verify with analytical data

Evidence Dimension	Peptide Sequence Length and Molecular Weight
Target Compound Data	15 amino acids; MW = 1428.51 g/mol
Comparator Or Baseline	PLGLAG (6-mer, MW ~570-600 g/mol); GPLGIAGQ (8-mer, MW ~750-800 g/mol)
Quantified Difference	Target compound is approximately 2.5x longer and 1.8x heavier than the comparator peptides (estimated)
Conditions	Sequence analysis from vendor datasheets and literature

Why This Matters

The distinct molecular architecture directly impacts nanocarrier design parameters, including linker flexibility, steric hindrance, and the distance between the targeting moiety and the drug payload, which are critical for optimizing tumor-specific activation.

• [1] Creative Biolabs. (n.d.). GPLGLAGGWGERDGS Targeting Peptide (CAT#: OLY-1025-YS-25). Product Datasheet. View Source
• [2] Li, M., et al. (2021). Endogenous Stimuli-Responsive Materials for Drug Delivery and Imaging Applications. PMC7905878, Table 1. View Source

Validated Functional Outcome: Enzyme-Responsive Particle Size Increase for Enhanced Tumor Retention

In a peer-reviewed summary of enzyme-responsive materials, GPLGLAGGWGERDGS is explicitly noted for its application in achieving 'enzyme-responsive particle size increase for retention of drug delivery vehicles in tumors' [1]. This functional outcome distinguishes it from other MMP-cleavable peptides in the same table, such as PLGLAG, which is described for 'tumor microenvironment removal of particle hydrophilic shielding' [1]. The specific application context implies a quantitative or observable difference in how the cleaved product alters nanocarrier physical properties.

Reported Functional Mechanism

Cross-study comparable

Enzyme-responsive particle size increase for tumor retention vs removal of hydrophilic shielding (PLGLAG)

Functional outcome may not replicate with shorter or differently sequenced analogs

Qualitative difference in mechanism reported in literature review; direct head-to-head data unavailable

Evidence Dimension	Reported Functional Application in Drug Delivery
Target Compound Data	Enzyme-responsive particle size increase for retention
Comparator Or Baseline	PLGLAG (tumor microenvironment removal of hydrophilic shielding)
Quantified Difference	Qualitative difference in functional mechanism (size increase vs. shielding removal)
Conditions	Literature review of stimuli-responsive nanomaterials for cancer applications

Why This Matters

This functional distinction provides a clear scientific rationale for selecting GPLGLAGGWGERDGS when the intended design goal is particle aggregation or size-swelling for prolonged tumor residence, rather than surface charge unmasking.

• [1] Li, M., et al. (2021). Endogenous Stimuli-Responsive Materials for Drug Delivery and Imaging Applications. PMC7905878, Table 1. View Source

Demonstrated Utility in Fluorescence Imaging via MMP-Triggered Activation

GPLGLAGGWGERDGS is catalogued as an MMP-responsive substrate used in polymeric nanoparticles for fluorescence imaging applications [1]. This places it within a specific class of diagnostic tools where enzyme cleavage directly generates an optical signal. While other sequences like DEVD (Caspase-3/-7) and RVRR (Furin) serve similar 'switch' functions, the MMP-2/9 specificity of GPLGLAGGWGERDGS targets a distinct enzymatic signature relevant to tumor microenvironments [1].

Imaging Enzyme Specificity

Class-level

MMP-2/9 triggered fluorescence vs Caspase-3/-7 (DEVD) or Furin (RVRR) probes

Specificity targets MMP-2/9 enzyme family, distinct from apoptotic or furin-related pathways

Enzyme signature context may differ across tumor models; requires validation

Evidence Dimension	Reported Application in Imaging
Target Compound Data	Used in polymeric nanoparticles for MMP-triggered fluorescence imaging
Comparator Or Baseline	DEVD (Caspase-3/-7 for fluorescence imaging), RVRR (Furin for fluorescence/photoacoustic imaging)
Quantified Difference	Targets MMP-2/9 enzyme family rather than caspases or furin
Conditions	Literature review of stimuli-responsive nanomaterials

Why This Matters

Selecting GPLGLAGGWGERDGS ensures imaging signal is spatially and temporally correlated with MMP-2/9 activity, a hallmark of many aggressive cancers, thereby improving diagnostic specificity over alternative protease-responsive probes.

• [1] Zhang, Y., et al. (2018). Stimuli-Responsive Nanomaterials for Cancer Theranostics. PMC6066418, Table 1. View Source

Procurement-Ready Purity and Storage Specifications Relative to In-Class Alternatives

Commercial vendors provide standardized quality metrics for GPLGLAGGWGERDGS, including a purity level of >95% and defined long-term storage stability (powder: -20°C for 3 years; in solvent: -80°C for 1 year) [1][2]. While this represents a vendor-reported specification rather than a peer-reviewed head-to-head comparison, it provides a benchmark for procurement decisions. Many custom or less-characterized MMP substrates lack such explicit, long-term stability data.

Procurement Specifications

Vendor-reported

Purity >95%; powder stable at -20°C for 3 years; in solvent at -80°C for 1 year

Defined stability supports batch consistency and long-term experimental continuity

Compared to custom-synthesized peptides lacking explicit stability data

Evidence Dimension	Vendor-Reported Purity and Storage Stability
Target Compound Data	Purity >95%; Powder stable at -20°C for 3 years; In solvent at -80°C for 1 year
Comparator Or Baseline	Unspecified or custom-synthesized MMP substrates without defined stability data
Quantified Difference	Explicit stability timeline versus no data
Conditions	Vendor datasheets and product specifications

Why This Matters

For laboratories requiring batch-to-batch consistency and predictable long-term storage behavior, these defined parameters reduce experimental variability and ensure reproducible performance in sensitive enzyme-activatable systems.

• [1] Creative Biolabs. (n.d.). GPLGLAGGWGERDGS Targeting Peptide (CAT#: OLY-1025-YS-25). Product Datasheet. View Source
• [2] TargetMol. (n.d.). GPLGLAGGWGERDGS (TP3038). Product Datasheet. View Source

Optimal Research and Industrial Application Scenarios for GPLGLAGGWGERDGS Peptide

Engineering Enzyme-Responsive Nanocarriers with Enhanced Tumor Retention

Researchers developing MMP-2/9-responsive drug delivery systems should prioritize GPLGLAGGWGERDGS when the design goal is to achieve particle size increase upon cleavage, a mechanism linked to improved retention within the tumor interstitium [1]. This contrasts with alternative peptides like PLGLAG, which are employed to remove hydrophilic shielding layers [1].

Designing MMP-2/9-Specific Fluorescent Probes for Tumor Microenvironment Imaging

For in vivo or in vitro fluorescence imaging studies targeting the tumor microenvironment, GPLGLAGGWGERDGS is the appropriate substrate to conjugate with fluorophore-quencher pairs or aggregation-induced emission (AIE) luminogens. Its specific recognition by MMP-2/9 ensures that optical signal activation is correlated with the presence of these tumor-associated enzymes, as opposed to caspases or furin [2].

Synthesizing Smart Biodegradable Hydrogels or Polymeric Nanoparticles

Investigators fabricating polymeric nanoparticles or hydrogels that require controlled, enzyme-triggered degradation or morphological changes should utilize GPLGLAGGWGERDGS as a cleavable crosslinker. Its defined 15-mer sequence provides a predictable cleavage site and spacing element for constructing 'smart' materials with tumor-specific degradation profiles .

Procurement for Laboratories Requiring Validated, Long-Term Stable Peptide Reagents

Scientific procurement for multi-year projects or core facilities should favor GPLGLAGGWGERDGS due to vendor-verified purity (>95%) and explicit long-term storage stability data (3 years at -20°C as powder) [3][4]. This reduces the risk of batch-to-batch variability and ensures experimental continuity compared to custom-synthesized peptides lacking such defined specifications.

Application

Selection Property

Validation Focus

MMP-responsive nanocarrier design

Sequence-specific cleavage kinetics

Tumor retention endpoint context

MMP-2/9 fluorescence imaging probe design

Enzyme specificity (MMP-2/9 vs caspases/furin)

Imaging signal/enzyme activity correlation

Biodegradable hydrogel/polymeric nanoparticle synthesis

Defined 15-mer cleavable crosslinker

Morphological change upon enzyme exposure

Multi-year procurement for core facilities

Verified purity >95% and long-term stability

Batch-to-batch reproducibility

• [1] Li, M., et al. (2021). Endogenous Stimuli-Responsive Materials for Drug Delivery and Imaging Applications. PMC7905878, Table 1. View Source
• [2] Zhang, Y., et al. (2018). Stimuli-Responsive Nanomaterials for Cancer Theranostics. PMC6066418, Table 1. View Source
• [3] Creative Biolabs. (n.d.). GPLGLAGGWGERDGS Targeting Peptide (CAT#: OLY-1025-YS-25). Product Datasheet. View Source
• [4] TargetMol. (n.d.). GPLGLAGGWGERDGS (TP3038). Product Datasheet. View Source